Cas no 332156-21-5 (3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide)

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide is a specialized organic compound featuring a benzo[b]thiophene core functionalized with dichloro substituents and an amide linkage to a 4-phenoxy-phenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The dichloro substitution enhances reactivity and stability, while the phenoxy-phenyl amide moiety contributes to potential biological activity. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in targeting specific enzyme interactions. The compound's high purity and consistent synthesis ensure reliability for advanced applications in medicinal chemistry and material science.

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide structure

332156-21-5 structure

Product Name:3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide

CAS No:332156-21-5

MF:C₂₁H₁₃Cl₂NO₂S

MW:414.304422140121

CID:3070637

PubChem ID:3128603

Update Time:2025-06-14

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

- 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide
- Oprea1_425716
- 3,6-Dichloro-N-(4-phenoxyphenyl)benzo[b]thiophene-2-carboxamide
- Oprea1_547155
- 332156-21-5
- AKOS000570129
- MDL： MFCD01818633
- Inchi： 1S/C21H13Cl2NO2S/c22-13-6-11-17-18(12-13)27-20(19(17)23)21(25)24-14-7-9-16(10-8-14)26-15-4-2-1-3-5-15/h1-12H,(H,24,25)
- InChI Key： TVKWRLGYORGZLB-UHFFFAOYSA-N
- SMILES： ClC1=C(C(NC2C=CC(=CC=2)OC2C=CC=CC=2)=O)SC2C=C(C=CC=21)Cl

Computed Properties

Exact Mass: 413.0044052Da
Monoisotopic Mass: 413.0044052Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 508
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.9
Topological Polar Surface Area: 66.6Å²

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM517567-1g	3,6-Dichloro-N-(4-phenoxyphenyl)benzo[b]thiophene-2-carboxamide	332156-21-5	97%	1g	$***	2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1671207-5g	3,6-Dichloro-N-(4-phenoxyphenyl)benzo[b]thiophene-2-carboxamide	332156-21-5	98%	5g	￥13734.00	2024-05-18
Crysdot LLC	CD11143189-5g	3,6-Dichloro-N-(4-phenoxyphenyl)benzo[b]thiophene-2-carboxamide	332156-21-5	97%	5g	$874	2024-07-16

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide

Research Brief on 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide (CAS: 332156-21-5)

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide (CAS: 332156-21-5) is a synthetic small molecule that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its benzo[b]thiophene core and phenoxy-phenyl amide moiety, has been explored for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its pharmacological potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide as a selective inhibitor of protein kinases involved in inflammatory pathways. The study employed molecular docking and in vitro enzymatic assays to demonstrate its high affinity for specific kinase targets, such as JAK2 and TYK2, which are critical in cytokine signaling. The compound exhibited nanomolar inhibitory activity, suggesting its potential as a lead candidate for autoimmune disease therapeutics.

Another recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's structural versatility. Researchers synthesized a series of derivatives by modifying the phenoxy-phenyl group, aiming to enhance bioavailability and reduce off-target effects. The results indicated that certain substitutions improved metabolic stability while retaining potent kinase inhibition. These findings underscore the importance of further structure-activity relationship (SAR) studies to optimize this scaffold for clinical development.

Beyond kinase inhibition, preliminary in vivo studies have explored the anti-inflammatory efficacy of 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide in murine models of rheumatoid arthritis. Administered orally, the compound significantly reduced joint inflammation and pro-inflammatory cytokine levels, comparable to existing biologics. However, challenges such as pharmacokinetic variability and dose-dependent toxicity were noted, necessitating additional preclinical optimization.

In summary, 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (4-phenoxy-phenyl)-amide represents a promising chemotype for kinase-targeted therapies, with ongoing research addressing its translational potential. Future directions include combinatorial chemistry approaches to refine selectivity and mitigate adverse effects, as well as expanded animal studies to validate its therapeutic window.